6,6-Methylenebis[4-methyl-2-(1-piperidinyl)-quinoline trihydrochloride

• IUPAC Name: 4-methyl-6-[(4-methyl-2-piperidin-1-ylquinolin-6-yl)methyl]-2-piperidin-1-ylquinoline;trihydrochloride
• InChI: InChI=1S/C31H36N4.3ClH/c1-22-17-30(34-13-5-3-6-14-34)32-28-11-9-24(20-26(22)28)19-25-10-12-29-27(21-25)23(2)18-31(33-29)35-15-7-4-8-16-35;;;/h9-12,17-18,20-21H,3-8,13-16,19H2,1-2H3;3*1H
• InChI Key: VEBRTBCMAWVZGV-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC2=C1C=C(C=C2)CC3=CC4=C(C=C3)N=C(C=C4C)N5CCCCC5)N6CCCCC6.Cl.Cl.Cl
• Molecular Formula: C31H39Cl3N4
• Molecular Weight: 574.0 g/mol

Description

Molecular Structure Analysis

The molecular structure of 6,6-Methylenebis[4-methyl-2-(1-piperidinyl)-quinoline trihydrochloride] consists of 31 carbon atoms, 39 hydrogen atoms, 3 chlorine atoms, and 4 nitrogen atoms. The average mass is 464.644 Da and the monoisotopic mass is 464.294006 Da.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound] include a boiling point of 569.5ºC at 760 mmHg. The density is 1.246g/cm3.

Scientific Research Applications

Fluorescent Probes for DNA Detection

A study detailed the synthesis of novel benzimidazo[1,2-a]quinolines substituted with piperidine and other nuclei, accomplished using microwave heating. These compounds, characterized spectroscopically, demonstrated potential as DNA-specific fluorescent probes due to their significant fluorescence emission intensity when bound to ct-DNA, highlighting their application in DNA detection (Perin et al., 2011).

Structural Studies and Molecular Assembly

Another study examined the molecular structures of certain quinoline derivatives, revealing their planarity and the presence of weak intermolecular hydrogen bonds and π–π aromatic interactions. This study provided insight into the molecular assembly of these compounds, which could be crucial for their applications in various fields, including materials science and pharmaceuticals (Perin et al., 2011).

Synthesis of Pyrano[3,2-c] Quinoline Derivatives

Research into 2(1H)-Quinolone derivatives led to the synthesis of various quinoline derivatives, including pyrano[3,2-c]quinoline. This study showcased the synthetic pathways and potential applications of these compounds in medicinal chemistry and other fields (Elagamey et al., 2012).

Synthesis of Hetaryl- and Arylsulfonyl-Substituted Pyrrolo- and Pyrido[1,2-a]quinoline Derivatives

A synthesis study produced hexahydropyrrolo[l,2-a]quinoline-4-carbonitriles and hexahydro-1H-pyrido[l,2-a]quinoline-5-carbonitriles, starting from benzaldehydes substituted with pyrrolidinyl or piperidinyl groups. This study provided valuable information for the synthesis of complex quinoline derivatives, which could have applications in drug development and other areas (Tverdokhlebov et al., 2005).